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Compound of Interest

Compound Name: 17:0-17:1-17:0 TG-d5

Cat. No.: B15556433 Get Quote

Technical Guide: 17:0-17:1-17:0 TG-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated triglyceride 17:0-
17:1-17:0 TG-d5, a critical internal standard for lipidomic analysis. This document outlines its

physicochemical properties, provides detailed experimental protocols for its use, and includes

visualizations to illustrate key workflows and concepts.

Certificate of Analysis Summary
A Certificate of Analysis (CoA) for a specific lot of 17:0-17:1-17:0 TG-d5 would typically include

the following information. While a specific CoA is not publicly available without a lot number, the

table below summarizes the key quantitative data gathered from supplier technical data sheets.
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Parameter Specification Method

Chemical Name
1,3-di(heptadecanoyl)-2-

heptadecenoyl-d5-glycerol
-

Synonym(s) 17:0/17:1/17:0-d5 TG -

CAS Number 958760-74-2 -

Molecular Formula C₅₄H₉₇D₅O₆ Mass Spectrometry

Molecular Weight 852.41 g/mol Mass Spectrometry

Purity >99%
Thin Layer Chromatography

(TLC)

Isotopic Purity
Typically ≥98% for deuterated

forms
Mass Spectrometry

Physical Form Powder Visual Inspection

Storage Temperature -20°C -

Physicochemical Properties
Property Value

Empirical Formula C₅₄H₉₇D₅O₆

Exact Mass 851.8 g/mol

Appearance White to off-white powder[1]

Solubility
Soluble in organic solvents such as chloroform

and methanol.

Storage Conditions Store at -20°C in a dry place.[1]

Experimental Protocols
This section details representative experimental protocols for the synthesis, sample

preparation, and analysis of deuterated triglycerides like 17:0-17:1-17:0 TG-d5.
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Representative Synthesis of Asymmetric Deuterated
Triglycerides
The synthesis of an asymmetric deuterated triglyceride such as 17:0-17:1-17:0 TG-d5 involves

a multi-step process to ensure the specific placement of the deuterated fatty acids. A general

approach is outlined below, based on established methods for synthesizing asymmetric

triglycerides.

Objective: To synthesize 1,3-di(heptadecanoyl)-2-heptadecenoyl-d5-glycerol.

Materials:

Glycerol-d5

Heptadecanoic acid (17:0)

Heptadecenoic acid (17:1)

Dicyclohexylcarbodiimide (DCC)

4-(Dimethylamino)pyridine (DMAP)

Dichloromethane (DCM)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Protection of Glycerol-d5: The primary hydroxyl groups of glycerol-d5 are selectively

protected to allow for esterification at the sn-2 position.

Esterification at sn-2 Position: The protected glycerol-d5 is reacted with heptadecenoic acid

(17:1) in the presence of DCC and DMAP in DCM to form the 2-monoacylglycerol.

Deprotection: The protecting groups are removed from the sn-1 and sn-3 positions.
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Esterification at sn-1 and sn-3 Positions: The 2-heptadecenoyl-d5-glycerol is then reacted

with two equivalents of heptadecanoic acid (17:0) using DCC and DMAP in DCM to yield the

final product, 17:0-17:1-17:0 TG-d5.

Purification: The crude product is purified by silica gel column chromatography using a

hexane/ethyl acetate gradient to obtain the pure triglyceride.

Characterization: The final product is characterized by mass spectrometry and NMR to

confirm its structure and purity.
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Synthesis Workflow

Purification & Analysis

Glycerol-d5

Protected Glycerol-d5

Protection

2-Heptadecenoyl-d5-glycerol

Esterification (17:1)

Deprotected 2-MAG

Deprotection

17:0-17:1-17:0 TG-d5

Esterification (17:0)

Crude Product

Purified TG-d5

Silica Gel Chromatography

MS & NMR Analysis

 

Lipid Extraction Workflow

Biological Sample

Add Internal Standard
(17:0-17:1-17:0 TG-d5)

Add MeOH & MTBE

Add Water

Centrifuge

Collect Upper Organic Phase

Dry Under Nitrogen

Reconstitute for Analysis
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UPLC-MS/MS Analysis Workflow

Inject Reconstituted Sample

UPLC Separation
(C18 Column)

ESI Ionization (+)

MS Detection
(Precursor Ion Scan)

MS/MS Fragmentation
(MRM)

Data Analysis
(Quantification)
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Quantitative Lipidomics Workflow

Biological Sample
(Unknown amount of endogenous TG)

Combined Sample

17:0-17:1-17:0 TG-d5
(Known amount)

Lipid Extraction

LC-MS/MS Analysis

Measure Peak Areas
(Endogenous TG and IS)

Calculate Peak Area Ratio
(Endogenous TG / IS)

Quantify Endogenous TG

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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